Cas no 854897-28-2 (6-Aminocinnolin-4-ol)
6-Aminocinnolin-4-ol structure
Product Name:6-Aminocinnolin-4-ol
CAS No:854897-28-2
MF:C8H7N3O
MW:161.160681009293
CID:2157438
Update Time:2023-08-05
6-Aminocinnolin-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 6-Amino-4-cinnolinol
- 4-Cinnolinol, 6-amino-
- 6-Aminocinnolin-4-ol
- 6-Aminocinnolin-4(1H)-one
- FCH995952
- AX8271108
-
- Inchi: 1S/C8H7N3O/c9-5-1-2-7-6(3-5)8(12)4-10-11-7/h1-4H,9H2,(H,11,12)
- InChI Key: OBRLCWKNRMVRQQ-UHFFFAOYSA-N
- SMILES: O=C1C=NNC2C=CC(=CC=21)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 226
- XLogP3: 0.1
- Topological Polar Surface Area: 67.5
6-Aminocinnolin-4-ol Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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